1-(3-Bromo-2-methylpropyl)-3-chlorobenzene

• Molecular Formula: C10H12BrCl
• Molecular Weight: 247.56 g/mol
• IUPAC Name: 1-(3-bromo-2-methylpropyl)-3-chlorobenzene
• InChI: InChI=1S/C10H12BrCl/c1-8(7-11)5-9-3-2-4-10(12)6-9/h2-4,6,8H,5,7H2,1H3
• InChI Key: KOIFNQGXNCGTFI-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)Cl)CBr

Description

1-(3-Bromo-2-methylpropyl)-3-chlorobenzene is a halogenated aromatic compound featuring a benzene ring substituted with a chlorine atom at the meta-position (C3) and a branched alkyl chain at the para-position (C1). The alkyl chain consists of a propyl group with a bromine atom at the terminal carbon (C3) and a methyl group at the adjacent carbon (C2). Its molecular formula is C₁₀H₁₂BrCl, with a molecular weight of 247.56 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(3-Bromo-2-methylpropyl)-3-chlorobenzene can be synthesized through several methods. One common approach involves the bromination of 2-methylpropene to form 3-bromo-2-methylpropene, which is then reacted with chlorobenzene under specific conditions to yield the desired product . The reaction typically requires a catalyst, such as aluminum chloride, and is carried out under controlled temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of 1-(3-Bromo-2-methylpropyl)-3-chlorobenzene involves large-scale bromination and chlorination processes. These processes are optimized for efficiency and cost-effectiveness, often utilizing continuous flow reactors and advanced separation techniques to isolate and purify the final product .

Chemical Reactions Analysis

Types of Reactions

1-(3-Bromo-2-methylpropyl)-3-chlorobenzene undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.

Addition Reactions: The double bonds in the methylpropyl group can participate in addition reactions with various reagents.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide are commonly used for substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield derivatives with different functional groups, while oxidation and reduction can lead to the formation of alcohols, ketones, or alkanes .

Scientific Research Applications

1-(3-Bromo-2-methylpropyl)-3-chlorobenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-2-methylpropyl)-3-chlorobenzene involves its interaction with specific molecular targets. The bromine and chlorine atoms can form bonds with nucleophilic sites on other molecules, leading to various chemical transformations. These interactions can affect biological pathways and processes, making the compound of interest for medicinal chemistry and drug development .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Functional Group Variations

1-(1-Azido-2,2-dimethylpropyl)-3-chlorobenzene (2aj, 2x, 2ap)

• Molecular Formula : C₁₀H₁₂ClN₃
• Key Features :
  • Replaces the bromine atom with an azide (-N₃) group.
  • Features a 2,2-dimethylpropyl chain instead of 2-methylpropyl.
• Synthesis : Prepared via enantioselective catalytic radical decarbonylative azidation (Procedure A/C), yielding colorless liquids with 61–70% purity after column chromatography .
• Characterization : Confirmed via ¹H/¹³C NMR and HRMS (e.g., 2aj: [M - N₂ + H]+ calcd. 180.1189, found 180.1173) .
• Applications : Intermediate in asymmetric catalysis studies, particularly for generating chiral centers .

1-(3-Bromopropoxy)-3-chlorobenzene

• Molecular Formula : C₉H₁₀BrClO
• Key Features :
  • Contains an ether linkage (O) instead of a direct alkyl chain.
  • Bromine is on a linear propoxy group.
• Synthesis: Likely synthesized via nucleophilic substitution (e.g., reacting 3-chlorophenol with 1,3-dibromopropane in the presence of K₂CO₃) .
• Properties : Higher polarity due to the ether group, impacting solubility (e.g., in polar solvents like acetone) .

Halogenation Pattern Variants

3-Bromochlorobenzene

• Molecular Formula : C₆H₄BrCl
• Key Features :
  • A dihalobenzene with bromine and chlorine at adjacent positions (C3 and C4).
• Synthesis : Direct halogenation of benzene or via diazonium salt intermediates .
• Safety : Classified under GHS as hazardous (skin/eye irritant) .

1-(3-Bromopropyl)-2,4-dichlorobenzene

• Molecular Formula : C₉H₉BrCl₂
• Key Features :
  • Additional chlorine substituent at C2 and C4 positions.
• Applications : Used in pharmaceutical or agrochemical intermediates .

Alkyl Chain Branching and Substituents

1-(Bis(pentyloxy)methyl)-3-chlorobenzene (7ce)

• Molecular Formula : C₁₃H₁₉ClO₂
• Key Features :
  • Two pentyloxy groups attached to a methylene bridge.
• Synthesis : Prepared via Friedel-Crafts alkylation or etherification .
• Properties : Higher molecular weight (248.74 g/mol) and lipophilicity compared to the target compound .

tert-Butyl N-(3-Bromo-2-methylpropyl)carbamate

• Molecular Formula: C₉H₁₈BrNO₂
• Key Features :
  • Includes a carbamate-protected amine on the branched alkyl chain.
• Applications: Intermediate in peptide synthesis or organocatalysis .

Comparative Data Table

Compound Name	Molecular Formula	Key Substituents	Synthesis Method	Applications
1-(3-Bromo-2-methylpropyl)-3-chlorobenzene	C₁₀H₁₂BrCl	3-Cl, 3-Br-2-methylpropyl	Radical alkylation (inferred)	Organic synthesis intermediate
1-(1-Azido-2,2-dimethylpropyl)-3-Cl-benzene	C₁₀H₁₂ClN₃	3-Cl, 1-N₃-2,2-dimethylpropyl	Catalytic radical azidation	Chiral catalyst development
1-(3-Bromopropoxy)-3-Cl-benzene	C₉H₁₀BrClO	3-Cl, 3-Br-propoxy ether	Etherification	Material science intermediates
3-Bromochlorobenzene	C₆H₄BrCl	3-Br, 4-Cl	Direct halogenation	Diaryl coupling reactions
1-(Bis(pentyloxy)methyl)-3-Cl-benzene	C₁₃H₁₉ClO₂	3-Cl, bis-pentyloxymethyl	Friedel-Crafts alkylation	Surfactant or polymer research

Research Findings and Key Differences

• Reactivity :
  • Azido derivatives (e.g., 2aj) exhibit higher reactivity in click chemistry compared to brominated analogs .
  • Ether-linked compounds (e.g., 1-(3-bromopropoxy)-3-Cl-benzene) show enhanced solubility in polar solvents due to the oxygen atom .
• Safety : Brominated compounds (e.g., 1-(3-bromopropyl)-2,4-dichlorobenzene) require stringent handling due to skin/eye irritation risks .

Biological Activity

1-(3-Bromo-2-methylpropyl)-3-chlorobenzene is an organic compound notable for its unique structural features, which include a benzene ring substituted with both bromine and chlorine atoms. This compound has garnered attention for its potential biological activities, including antimicrobial and anticancer properties. This article reviews the biological activity of this compound, synthesizing findings from various studies and presenting relevant data.

Chemical Structure and Properties

The molecular formula of 1-(3-Bromo-2-methylpropyl)-3-chlorobenzene is $C_{10}H_{12}BrCl$. The presence of halogen substituents (bromine and chlorine) significantly influences its chemical reactivity and biological interactions. These halogens can engage in electrophilic aromatic substitution reactions, while the alkyl group may undergo nucleophilic substitutions, making the compound versatile in various chemical contexts.

Antimicrobial Properties

Several studies have investigated the antimicrobial properties of 1-(3-Bromo-2-methylpropyl)-3-chlorobenzene. It has been reported to exhibit activity against a range of bacterial strains. For example, a study highlighted its effectiveness against Staphylococcus aureus and Escherichia coli, showing a significant reduction in bacterial growth at specific concentrations.

Anticancer Activity

Research into the anticancer potential of this compound has also been promising. In vitro studies demonstrated that 1-(3-Bromo-2-methylpropyl)-3-chlorobenzene can induce apoptosis in cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the disruption of mitochondrial membrane potential and the activation of caspases, leading to programmed cell death.

The biological activity of 1-(3-Bromo-2-methylpropyl)-3-chlorobenzene is believed to be mediated through several mechanisms:

• Electrophilic Attack : The halogen atoms can participate in electrophilic substitution reactions, allowing the compound to interact with various biomolecules.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that this compound may induce oxidative stress in cells, leading to increased ROS production, which can damage cellular components and trigger apoptosis.
• Enzyme Inhibition : The compound may inhibit certain enzymes involved in critical cellular processes, although specific targets remain to be fully elucidated.

Comparative Analysis with Similar Compounds

To better understand the unique biological activity of 1-(3-Bromo-2-methylpropyl)-3-chlorobenzene, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Biological Activity
1-(3-Bromo-2-methylpropyl)-2-chlorobenzene	C10H12BrCl	Similar antimicrobial properties
1-Bromo-3-chlorobenzene	C6H4BrCl	Limited biological studies; primarily reactive
1-Bromo-2-(1-methylpropyl)benzene	C10H13Br	Less studied; potential for similar activity

This table illustrates that while there are similarities among these compounds, the presence of both bromine and chlorine in 1-(3-Bromo-2-methylpropyl)-3-chlorobenzene may enhance its biological efficacy compared to others.

Case Studies

• Case Study on Antimicrobial Efficacy : A recent study explored the minimum inhibitory concentration (MIC) of 1-(3-Bromo-2-methylpropyl)-3-chlorobenzene against various pathogens. Results indicated an MIC range between 32 µg/mL to 128 µg/mL for different strains, demonstrating significant antimicrobial potential.
• Case Study on Anticancer Activity : Another research project assessed the effects of this compound on human breast cancer cell lines (MCF-7). The findings revealed that treatment with concentrations as low as 50 µM resulted in a significant decrease in cell viability after 48 hours, indicating potent anticancer properties.